Cas no 63677-40-7 (1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid, ethyl ester)
63677-40-7 structure
Product Name:1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid, ethyl ester
CAS No:63677-40-7
MF:C12H10N4O2
MW:242.23340177536
CID:425971
PubChem ID:13143855
Update Time:2025-04-19
1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid, ethyl ester
- ethyl [1,2,4]triazolo[3,4-a]phthalazine-3-carboxylate
- 63677-40-7
- DTXSID90521592
-
- Inchi: 1S/C12H10N4O2/c1-2-18-12(17)11-15-14-10-9-6-4-3-5-8(9)7-13-16(10)11/h3-7H,2H2,1H3
- InChI Key: WTCXNMWNQFMXTH-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=NN=C2C3C=CC=CC=3C=NN21)=O
Computed Properties
- Exact Mass: 242.0805
- Monoisotopic Mass: 242.08037557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- PSA: 69.38
1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid, ethyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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